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Compound of Interest

Compound Name: Spironolactone-d3-1

Cat. No.: B12406257

This technical guide provides a comprehensive overview of the physical and chemical
properties of Spironolactone-d3, a deuterated analog of Spironolactone. This document is
intended for researchers, scientists, and professionals in the field of drug development and
analytical chemistry. Spironolactone-d3 is primarily utilized as an internal standard in analytical
and pharmacokinetic studies to enhance the accuracy of mass spectrometry and liquid
chromatography analyses.[1]

Chemical and Physical Properties

Spironolactone-d3 is a synthetic steroid that is structurally similar to the mineralocorticoid
aldosterone. The introduction of deuterium atoms provides a stable isotopic label, making it an
ideal internal standard for quantitative analysis of Spironolactone in biological matrices.

Table 1: Physical and Chemical Properties of Spironolactone-d3 and Spironolactone

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12406257?utm_src=pdf-interest
https://veeprho.com/impurities/spironolactone-d3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Spironolactone-d3

Spironolactone

Molecular Formula

C24H29D304S

C24H3204S[2][3][4]

Molecular Weight 419.59 g/mol [5][6] 416.58 g/mol [2][3][4]
CAS Number Not explicitly found for d3 52-01-7[2][3][4]1[5]

White to off-white powder White to light tan crystalline
Appearance

(presumed) powder
Melting Point Not explicitly found 134-135 °CJ[2]
Boiling Point Not explicitly found Not available

Soluble in acetone, ethanol,
N Soluble in Methanol, Ethanol, ethyl acetate, and chloroform.

Solubility

Acetonitrile

Slightly soluble in methanol

and water.

Storage Conditions

Powder: -20°C for 3 years; In
solvent: -80°C for 1 year[5]

Store at controlled room

temperature.

Spectroscopic Data

While specific spectra for Spironolactone-d3 are not readily available in the public domain, the

following provides an overview of the expected spectroscopic characteristics based on the

structure and data for unlabeled Spironolactone.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum of Spironolactone-d3 would be very similar to that of

Spironolactone, with the key difference being the absence of signals corresponding to the

three deuterated positions. The exact location of the deuterium atoms would determine

which signals are absent.

o 13C NMR: The carbon-13 NMR spectrum would also be nearly identical to that of

Spironolactone. The carbons directly bonded to deuterium would exhibit a characteristic

multiplet splitting pattern due to C-D coupling.
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e Mass Spectrometry (MS): The mass spectrum of Spironolactone-d3 will show a molecular
ion peak (M+) that is 3 mass units higher than that of unlabeled Spironolactone, reflecting
the presence of the three deuterium atoms. This mass shift is the basis for its use as an
internal standard in mass spectrometric assays.

e Infrared (IR) Spectroscopy: The IR spectrum is expected to be very similar to that of
Spironolactone, with potential subtle shifts in the C-H stretching vibrations due to the
presence of C-D bonds.

Experimental Protocols

The following are detailed methodologies for key experiments related to the analysis and
characterization of Spironolactone and can be adapted for Spironolactone-d3.

High-Performance Liquid Chromatography (HPLC) for
Purity and Quantification

This method is suitable for determining the purity and concentration of Spironolactone-d3.
e Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).[7]

o Mobile Phase: A mixture of acetonitrile and a phosphate buffer solution (pH 4) in a 1:1 ratio.

[7]
e Flow Rate: 1.5 mL/min.[7]
o Detection Wavelength: 240 nm.[7]
e Column Temperature: 40 °C.[7]

o Standard Preparation: A stock solution of Spironolactone-d3 is prepared by dissolving a
precisely weighed amount in the mobile phase. Serial dilutions are then made to create a
calibration curve.

e Sample Preparation: The sample containing Spironolactone-d3 is dissolved in the mobile
phase, filtered through a 0.45 pum filter, and injected into the HPLC system.
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e Quantification: The concentration of Spironolactone-d3 in the sample is determined by
comparing its peak area to the calibration curve generated from the standards.

UV-Visible Spectrophotometry for Concentration
Determination

A simple and rapid method for determining the concentration of Spironolactone-d3 in a solution.
 Instrumentation: A UV-Vis spectrophotometer.

e Solvent: Methanol.[8]

e Procedure:

o A standard stock solution of Spironolactone-d3 (e.g., 100 ug/mL) is prepared by dissolving
a known amount in methanol.[8]

o A series of standard solutions with concentrations ranging from 5.0 to 30.0 pg/mL are
prepared by diluting the stock solution.[8]

o The absorbance of each standard solution is measured at the wavelength of maximum
absorbance (Amax), which is approximately 238 nm for Spironolactone.[8]

o A calibration curve is constructed by plotting absorbance versus concentration.

o The absorbance of the unknown sample solution is measured, and its concentration is
determined using the calibration curve.

Biological Activity and Mechanism of Action

Spironolactone-d3 is expected to have the same biological activity and mechanism of action as
unlabeled Spironolactone. Spironolactone is a competitive antagonist of the mineralocorticoid
receptor (MR), thereby blocking the effects of aldosterone.[2][5] It also possesses
antiandrogenic activity by acting as an antagonist at the androgen receptor (AR).[2]

The primary use of Spironolactone-d3 is as an internal standard, where its biological activity is
not the primary focus. However, understanding the mechanism of the parent compound is
crucial for interpreting pharmacokinetic and metabolic studies.
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Visualizations
Experimental Workflow for HPLC Analysis

Click to download full resolution via product page

Caption: Workflow for the quantification of Spironolactone-d3 using HPLC.

Mechanism of Action of Spironolactone
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Caption: Dual antagonistic action of Spironolactone on mineralocorticoid and androgen
receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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